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Compound of Interest

Compound Name: 6-Aminoquinoline

Cat. No.: B144246 Get Quote

Essential Safety and Handling Guide for 6-
Aminoquinoline
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 6-Aminoquinoline, a crucial biochemical

reagent in life science research.[1][2] Adherence to these guidelines is critical to mitigate risks

and ensure a safe laboratory environment.

Hazard Identification and Classification
6-Aminoquinoline is classified as a hazardous substance. It is known to cause skin and

serious eye irritation.[3][4] It may also be harmful if swallowed, inhaled, or comes into contact

with skin. Some sources indicate it may cause respiratory irritation.

GHS Hazard Statements:

H302: Harmful if swallowed

H311: Toxic in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation
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H332: Harmful if inhaled

H335: May cause respiratory irritation

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-Aminoquinoline is provided in the

table below.

Property Value

Appearance Grey to dark yellow to brown crystalline powder

Molecular Formula C₉H₈N₂

Molecular Weight 144.17 g/mol

Melting Point 115 - 119 °C

Boiling Point 192 - 195 °C @ 14 mmHg

Solubility Soluble in Methanol

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 6-Aminoquinoline. The following table summarizes the recommended PPE.
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Protection Type Equipment Specification Purpose

Eye and Face

Protection

Safety Goggles and/or

Face Shield

Chemical splash

goggles compliant

with EN166 or OSHA

29 CFR 1910.133.

To protect against

splashes and airborne

particles causing

serious eye damage.

Skin and Body

Protection

Chemical-Resistant

Lab Coat or Coveralls

Wear appropriate

protective clothing to

prevent skin

exposure.

To prevent skin

contact which may

cause irritation.

Hand Protection
Chemical-Resistant

Gloves

Wear appropriate

protective gloves.

Nitrile or neoprene

gloves are suitable.

To protect hands from

direct contact and

potential skin irritation.

Respiratory Protection
Air-Purifying

Respirator

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator with

particulate filter is

recommended if dust

is generated or if

working in poorly

ventilated areas.

To prevent respiratory

tract irritation from

dust or aerosols.

Operational and Handling Protocols
A systematic workflow is crucial for minimizing risks associated with handling 6-
Aminoquinoline.

Engineering Controls
Fume Hood: Always handle 6-Aminoquinoline inside a certified chemical fume hood to

minimize inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated.
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Safe Handling Workflow
The following diagram illustrates the procedural steps for the safe handling of 6-
Aminoquinoline.

Preparation
- Verify availability of SDS

- Ensure fume hood is operational
- Gather all necessary PPE and materials

Donning PPE
- Put on lab coat, gloves, and safety goggles

Weighing and Transfer
- Perform in a fume hood

- Use a spatula and weighing paper/boat
- Handle carefully to avoid dust generation

Experimental Procedure
- Keep containers tightly closed when not in use

- Avoid contact with skin and eyes

Doffing PPE
- Remove gloves and lab coat carefully

- Wash hands thoroughly

Storage
- Store in a tightly closed container

- Keep in a dry, cool, and well-ventilated place
- Store under an inert atmosphere

Click to download full resolution via product page

Safe handling workflow for 6-Aminoquinoline.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.

Disposal Plan
Proper disposal of 6-Aminoquinoline and its contaminated materials is essential to prevent

environmental contamination and ensure safety.

Waste Classification: 6-Aminoquinoline is considered hazardous waste.

Containment: Collect waste in a suitable, closed, and properly labeled container.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Do not dispose of down the drain.

The following diagram outlines the waste disposal workflow.
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Waste Collection
- Segregate 6-Aminoquinoline waste from other waste streams

Containerization
- Use a designated, leak-proof, and sealed container

- Label container clearly with 'Hazardous Waste' and the chemical name

Temporary Storage
- Store in a designated, secure area away from incompatible materials

Professional Disposal
- Arrange for pickup by a licensed hazardous waste disposal service

Click to download full resolution via product page

Waste disposal workflow for 6-Aminoquinoline.

By adhering to these safety and handling protocols, researchers can minimize the risks

associated with 6-Aminoquinoline and maintain a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 6-
Aminoquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144246#personal-protective-equipment-for-handling-
6-aminoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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